Cas no 77976-85-3 (L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-N-methyl-)

L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-N-methyl- structure
77976-85-3 structure
Product Name:L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-N-methyl-
CAS No:77976-85-3
MF:C18H32N6O6
MW:428.483283996582
CID:535140
PubChem ID:71403173
Update Time:2025-04-19

L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-N-methyl-
    • (2S)-2-acetamido-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-(methylamino)-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]propanamide
    • 77976-85-3
    • N-Acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-N-methyl-L-alaninamide
    • DTXSID10824097
    • Inchi: 1S/C18H32N6O6/c1-8(14(26)19-7)21-16(28)10(3)23-18(30)12(5)24-17(29)11(4)22-15(27)9(2)20-13(6)25/h8-12H,1-7H3,(H,19,26)(H,20,25)(H,21,28)(H,22,27)(H,23,30)(H,24,29)/t8-,9-,10-,11-,12-/m0/s1
    • InChI Key: DFGILBZRSKPPBS-HTFCKZLJSA-N
    • SMILES: O=C([C@H](C)NC([C@H](C)NC([C@H](C)NC(C)=O)=O)=O)N[C@@H](C)C(N[C@H](C(NC)=O)C)=O

Computed Properties

  • Exact Mass: 428.23833276g/mol
  • Monoisotopic Mass: 428.23833276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 175Ų

L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-N-methyl- Related Literature

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